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Compound of Interest

Compound Name: Rochelle salt

Cat. No.: B15598908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the piezoelectric properties of Rochelle salt
(Sodium Potassium Tartrate Tetrahydrate, KNaC₄H₄O₆·4H₂O) and Potassium Dihydrogen

Phosphate (KDP, KH₂PO₄). The information presented is intended to assist researchers in

selecting the appropriate material for their specific applications, ranging from sensitive

detectors to high-frequency transducers.

Quantitative Comparison of Piezoelectric Properties
The following table summarizes the key piezoelectric and dielectric properties of Rochelle salt
and KDP. It is important to note that the properties of Rochelle salt are highly dependent on

temperature and the specific crystal cut.
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Property Symbol Rochelle Salt

KDP
(Potassium
Dihydrogen
Phosphate)

Units

Piezoelectric

Charge

Coefficient

d₁₄ >100[1] - pC/N

d₂₅
3.7(8) x 10⁻¹¹

C/N (37 pC/N)[2]
1.7(2)[3] pC/N

d₃₆ - 21(2)[3] pC/N

d₂₁

7.0(6) x 10⁻¹⁰

C/N (700 pC/N)

[2]

- pC/N

d₂₂
2.2(9) x 10⁻⁹ C/N

(2200 pC/N)[2]
- pC/N

d₂₃
2.1(9) x 10⁻⁹ C/N

(2100 pC/N)[2]
- pC/N

d₃₃ (effective, in

composite)
30 - 120[1][4] 4.54[5] pC/N

Piezoelectric

Voltage Constant

g₃₃

Calculated value

varies

significantly with

temperature

No direct

experimental

value found

V·m/N

Electromechanic

al Coupling

Coefficient

kₚ (planar, in

composite)
0.15 - 0.25[4] - -
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k₃₃ - 0.04[5] -

Relative

Dielectric

Constant

εr (ε/ε₀)

~10³ (at Curie

points), highly

temperature-

dependent[6]

~21 (a-axis), ~43

(c-axis) at room

temperature[2]

-

Curie

Temperature
T𝒸

-18°C and

+24°C[1]
-150°C[2] °C

Decomposition

Temperature
55[7]

~210 (normal

atmosphere)[8]
°C

Note: The piezoelectric properties of single-crystal Rochelle salt can be significantly higher

than those reported for composites.

Logical Flow of Comparison

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.researchgate.net/publication/289684103_Direct_Piezoelectric_Measurement_The_Berlincourt_Method
https://arxiv.org/pdf/1912.13206
https://www.researchgate.net/publication/230927574_Rochelle_salt_piezoelectric_coefficients_obtained_by_x-ray_multiple_diffraction
https://pmc.ncbi.nlm.nih.gov/articles/PMC8540971/
https://www.researchgate.net/publication/230927574_Rochelle_salt_piezoelectric_coefficients_obtained_by_x-ray_multiple_diffraction
https://www.researchgate.net/figure/The-IEEE-Standard-on-Piezoelectricity-IEEE-Standards-ANSI-IEEE-176-1987-equations-for_tbl1_2233955
https://eprintspublications.npl.co.uk/2768/1/mgpg44.pdf
https://www.benchchem.com/product/b15598908?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Material Selection

Piezoelectric Properties Performance Factors

Application Suitability

Rochelle Salt

Piezoelectric Charge
Coefficient (d)

Very High 'd' values

Dielectric Constant (ε)

Very High ε

Temperature Stability

Poor

High Sensitivity Sensors
(e.g., microphones, hydrophones)

KDP

Moderate 'd' valuesLow ε Good

High-Frequency Transducers
(e.g., ultrasonic)Environmentally Stable DevicesPiezoelectric Voltage

Constant (g)
Electromechanical Coupling

Coefficient (k)

Frequency Response Mechanical Properties

Berlincourt Method Workflow

Sample Preparation
(Crystal cutting and electroding)

Sample Clamping
(Between probes of d33 meter)

Application of Low-Frequency Force
(Sinusoidal stress applied)

Charge Measurement
(Generated charge is measured)

d33 Calculation
(d33 = Charge / Force)

Resonance Method Workflow

Sample Preparation
(Specific geometry and electroding)

Impedance Analysis
(Measure impedance vs. frequency)

Identify Resonance (fr) and
Anti-Resonance (fa) Frequencies

Calculate Coupling Coefficient (k)
(Using fr and fa)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8540971/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8540971/
https://www.researchgate.net/publication/230927574_Rochelle_salt_piezoelectric_coefficients_obtained_by_x-ray_multiple_diffraction
https://www.vamas.org/documents/twa24/vamas_twa24_report_47.pdf
https://pdfs.semanticscholar.org/f195/0776d3ece1018983b02e08034b772febea1f.pdf
https://www.researchgate.net/publication/289684103_Direct_Piezoelectric_Measurement_The_Berlincourt_Method
https://arxiv.org/pdf/1912.13206
https://www.researchgate.net/figure/The-IEEE-Standard-on-Piezoelectricity-IEEE-Standards-ANSI-IEEE-176-1987-equations-for_tbl1_2233955
https://eprintspublications.npl.co.uk/2768/1/mgpg44.pdf
https://www.benchchem.com/product/b15598908#rochelle-salt-vs-kdp-comparison-of-piezoelectric-properties
https://www.benchchem.com/product/b15598908#rochelle-salt-vs-kdp-comparison-of-piezoelectric-properties
https://www.benchchem.com/product/b15598908#rochelle-salt-vs-kdp-comparison-of-piezoelectric-properties
https://www.benchchem.com/product/b15598908#rochelle-salt-vs-kdp-comparison-of-piezoelectric-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15598908?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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